Cas no 139157-45-2 (1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-)

1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)- structure
139157-45-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-
CAS No:139157-45-2
MF:C17H13ClN2O
MW:296.75092291832
CID:1262743
Update Time:2024-08-04

1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-
    • Inchi: 1S/C17H13ClN2O/c18-17-15(12-21)16(14-9-5-2-6-10-14)19-20(17)11-13-7-3-1-4-8-13/h1-10,12H,11H2
    • InChI Key: GWINYVNEIVCTHP-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(Cl)=C(C=O)C(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 296.07179

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 484.5±45.0 °C(Predicted)
  • PSA: 34.89
  • pka: -1.84±0.10(Predicted)
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